![molecular formula C24H17N3O4 B606490 N-(3-(imidazo[1,2-a]pyridin-2-yl)phenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide CAS No. 1100353-03-4](/img/structure/B606490.png)
N-(3-(imidazo[1,2-a]pyridin-2-yl)phenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide
Overview
Description
“N-(3-(imidazo[1,2-a]pyridin-2-yl)phenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide” is a compound that contains an imidazo[1,2-a]pyridine moiety . Imidazo[1,2-a]pyridines have attracted significant interest among the medicinal chemistry community because of their promising and diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines typically involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature . A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines in good to excellent yields by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation has been developed .
Scientific Research Applications
Melatonin Receptor Ligands
- Imidazo[1,2-a]pyridines, similar to the specified compound, have been designed and synthesized as a new class of melatonin receptor ligands. These compounds show selectivity and affinities for melatonin receptors, which are critical in regulating sleep-wake cycles (El Kazzouli et al., 2011).
Anticancer Potential
- Studies have explored derivatives of chromeno[4,3-b]pyridine, structurally related to the specified compound, for their potential in treating breast cancer. The compounds demonstrated significant activity against breast cancer cell lines in molecular docking studies (Abd El Ghani et al., 2022).
Synthesis of Heterocycles
- Research has been conducted on the synthesis of functionalized chromenes starting from compounds structurally similar to the specified compound. These synthesized compounds include various heterocyclic structures with potential biological activities (Azab & Latif, 2012).
Antimycobacterial Agents
- Imidazo[1,2-a]pyridine carboxamides, closely related to the compound , have been designed and synthesized as new antitubercular agents. These compounds have shown significant in vitro activity against drug-resistant Mycobacterium tuberculosis strains (Wu et al., 2016).
Antimicrobial and Antioxidant Agents
- New derivatives of pyridine, chromene, and thiazole, structurally similar to the specified compound, have been synthesized and evaluated for their antimicrobial and antioxidant activities. Some derivatives showed potent activities against various bacterial and fungal strains (El-Hagrassey et al., 2022).
Mechanism of Action
Target of Action
The primary target of the compound “N-(3-(imidazo[1,2-a]pyridin-2-yl)phenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide”, also known as CASP3 Activator 1541 , is the proenzyme forms of caspase-3 . Caspase-3 is a member of the caspase family, which are cysteine proteases that play a crucial role in programmed cell death .
Mode of Action
CASP3 Activator 1541 activates the proenzyme forms of caspase-3 . This activation leads to the cleavage of caspase-3, which in turn causes caspase-3 to cleave gasdermin E (GSDME), producing the GSDME-N terminus . This process results in the perforation of the cell membrane .
Biochemical Pathways
The activation of caspase-3 by CASP3 Activator 1541 affects the apoptosis pathway . Caspase-3 is an executioner caspase in this pathway, and its activation leads to the cleavage of various protein substrates, resulting in the biochemical and morphological changes characteristic of apoptosis . In addition to apoptosis, caspases also play a role in other non-apoptotic cell death processes such as necroptosis, pyroptosis, and autophagy .
Result of Action
The activation of caspase-3 by CASP3 Activator 1541 leads to the induction of cell death . The cleavage of GSDME by caspase-3 causes the perforation of the cell membrane, which can lead to pyroptosis, a form of programmed cell death . This process can also induce immune responses .
Biochemical Analysis
Biochemical Properties
CASP3 Activator 1541 plays a pivotal role in biochemical reactions, particularly those involving the enzyme caspase-3 . By activating the proenzyme forms of caspase-3, CASP3 Activator 1541 can induce cell death . This interaction with caspase-3 is a key aspect of its biochemical activity.
Cellular Effects
The effects of CASP3 Activator 1541 on cells are profound. By activating caspase-3, it influences cell function and can lead to apoptosis . This can have a significant impact on cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
The molecular mechanism of action of CASP3 Activator 1541 involves its interaction with the proenzyme forms of caspase-3 . This binding interaction leads to the activation of caspase-3, which in turn can trigger apoptosis. This process can involve changes in gene expression and may also involve other biomolecular interactions.
properties
IUPAC Name |
N-(3-imidazo[1,2-a]pyridin-2-ylphenyl)-8-methoxy-2-oxochromene-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17N3O4/c1-30-20-9-5-7-16-13-18(24(29)31-22(16)20)23(28)25-17-8-4-6-15(12-17)19-14-27-11-3-2-10-21(27)26-19/h2-14H,1H3,(H,25,28) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQLVYQVWNPGJML-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NC3=CC=CC(=C3)C4=CN5C=CC=CC5=N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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